Cas no 106897-28-3 (2-Methyl-N-propionylalanine)

• Product Name: 2-Methyl-N-propionylalanine
• CAS No: 106897-28-3
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• MDL: MFCD13559776
• CID: 127367
• PubChem ID: 20132013
• Update Time: 2025-07-22

2-Methyl-N-propionylalanine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-2-propionamidopropanoic acid
• 2-Methyl-N-propionylalanine
• Alanine,2-methyl-N-(1-oxopropyl)-
• 2-methyl-2-propionamido-propionic acid
• Alanine, 2-methyl-N-(1-oxopropyl)- (9CI)
• 2-methyl-2-(propanoylamino)propanoic acid
• 2-methyl-2-(1-oxopropylamino)propanoic acid
• 2-methyl-N-propanoylalanine
• AKOS010515052
• N-propionyl-2-methylalanine
• LS-06969
• SCHEMBL2081025
• CS-0329728
• 2-methyl-2-propanamidopropanoic acid
• Alanine,2-methyl-N-(1-oxopropyl)-(9CI)
• MFCD13559776
• 2-Methyl-2-propionamidopropanoicacid
• 106897-28-3

• MDL： MFCD13559776
• Inchi： 1S/C7H13NO3/c1-4-5(9)8-7(2,3)6(10)11/h4H2,1-3H3,(H,8,9)(H,10,11)
• InChI Key： ZPTPTTUSDRCJFW-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)NC(CC)=O)=O

Computed Properties

• Exact Mass: 159.08959
• Monoisotopic Mass: 159.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4A^2
• XLogP3: 0.2

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 362.2±25.0 °C at 760 mmHg
• Flash Point: 172.8±23.2 °C
• PSA: 66.4
• LogP: 0.76670
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

2-Methyl-N-propionylalanine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Methyl-N-propionylalanine

Comprehensive Overview of 2-Methyl-N-propionylalanine (CAS No. 106897-28-3): Properties, Applications, and Industry Insights

2-Methyl-N-propionylalanine (CAS No. 106897-28-3) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural properties. This N-propionylalanine derivative features a methyl group at the alpha position, enhancing its reactivity and making it valuable for peptide synthesis and drug development. Researchers often search for "2-Methyl-N-propionylalanine uses" or "CAS 106897-28-3 suppliers," reflecting growing interest in its commercial and scientific applications.

The compound's molecular formula, C₇H₁₃NO₃, and weight of 159.18 g/mol position it as a versatile building block in medicinal chemistry. Recent studies highlight its role in designing enzyme inhibitors and prodrugs, aligning with trends in targeted drug delivery systems. Searches for "alanine derivatives in drug design" or "modified amino acids for peptides" frequently correlate with this compound's applications, underscoring its relevance in modern therapeutics.

From a synthetic perspective, 2-Methyl-N-propionylalanine exhibits improved stability compared to standard alanine derivatives, a feature often queried as "stable amino acid analogs." Its propionyl group contributes to enhanced lipophilicity, a critical factor in bioavailability optimization—a hot topic in pharmacokinetics research. Analytical techniques like HPLC and NMR (common search terms: "CAS 106897-28-3 analysis methods") are typically employed for quality control during production.

In industrial contexts, manufacturers prioritize "high-purity 2-Methyl-N-propionylalanine" and "GMP-grade amino acid derivatives," reflecting stringent quality requirements for pharmaceutical intermediates. The compound's storage conditions (typically 2-8°C) and solubility profile (soluble in polar organic solvents) are frequently searched parameters, indicating practical concerns among end-users. Recent patents involving similar N-acylated amino acids suggest expanding intellectual property interest in this chemical space.

Environmental and safety profiles of CAS 106897-28-3 remain important considerations, with searches for "biodegradable amino acid derivatives" reflecting sustainability trends. While not classified as hazardous, proper handling protocols for laboratory use are recommended. The compound's role in green chemistry applications is being explored, particularly in catalyst systems for asymmetric synthesis—a rapidly growing field in chiral compound production.

Market analysts note increasing demand for 2-Methyl-N-propionylalanine in Asia-Pacific research hubs, correlating with searches for "amino acid derivative suppliers in China." Pricing trends and "bulk purchase options for CAS 106897-28-3" are common commercial queries. The compound's compatibility with solid-phase peptide synthesis (SPPS) methods makes it particularly valuable for biotech applications, a connection often explored in "custom peptide synthesis reagents" searches.

Future research directions may explore 2-Methyl-N-propionylalanine's potential in bioconjugation chemistry and protein engineering, areas generating significant academic interest. Its structural features align with current investigations into metabolically stable peptide mimics, addressing common drug degradation challenges. Technical inquiries often focus on "characterization of N-propionyl amino acids" or "MSDS for 2-Methyl-N-propionylalanine," indicating diverse user needs across research and industrial sectors.